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Compound of Interest

Compound Name: Tp508

Cat. No.: B15611263 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the

Chrysalin (TP508, Rusalatide Acetate) peptide.

Troubleshooting Guide: Overcoming Solubility
Issues
Lyophilized Chrysalin peptide is generally soluble in aqueous solutions. However, improper

handling can lead to incomplete dissolution or aggregation. This guide provides a step-by-step

approach to effectively solubilize Chrysalin for your experiments.

Initial Peptide Handling:

Before attempting to dissolve the peptide, it is crucial to handle the lyophilized powder correctly

to prevent compromising its integrity.

Equilibration: Allow the vial of lyophilized Chrysalin to warm to room temperature before

opening. This prevents condensation from forming inside the vial, which can affect the

peptide's stability.

Centrifugation: Briefly centrifuge the vial to ensure all the peptide powder is at the bottom of

the tube.

Q1: My Chrysalin peptide is not dissolving in water. What should I do?
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Chrysalin (TP508) has a calculated isoelectric point (pI) of approximately 4.18, making it an

acidic peptide. Peptides are least soluble at their pI. Therefore, dissolving it in a buffer with a

pH above its pI is recommended.

Recommended Dissolution Protocol:

Start with an aqueous basic buffer: Attempt to dissolve the peptide in a small amount of a

basic buffer, such as 0.1 M ammonium bicarbonate.

Dilution: Once the peptide is dissolved, it can be further diluted with your desired buffer (e.g.,

PBS, pH 7.4) to the final concentration.

Sonication: If you still observe particulate matter, brief sonication can aid in dissolution. Use

a bath sonicator for a few minutes, keeping the sample cool to prevent degradation.

Vortexing: Gentle vortexing can also help to dissolve the peptide.

Q2: Can I use an acidic buffer to dissolve Chrysalin?

Since Chrysalin is an acidic peptide, using an acidic buffer will likely decrease its solubility. It is

recommended to use neutral or basic buffers. For clinical applications, Chrysalin has been

dissolved in saline.[1]

Q3: I'm seeing precipitation after adding my dissolved Chrysalin to my experimental buffer.

How can I prevent this?

This may be due to the final buffer composition or pH being incompatible with the dissolved

peptide.

pH Check: Ensure the final pH of your solution is well above the peptide's pI of ~4.18.

Slow Addition: Add the concentrated peptide solution dropwise to the final buffer while gently

vortexing.

Co-solvents: For highly concentrated solutions, a small amount of a water-miscible organic

solvent like DMSO might be necessary as a last resort. However, be mindful of the final

concentration of the organic solvent in your experiment, as it can be toxic to cells.
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Frequently Asked Questions (FAQs)
General Properties and Handling

Q4: What is the amino acid sequence and molecular weight of Chrysalin (TP508)?

The amino acid sequence of Chrysalin is Ala-Gly-Tyr-Lys-Pro-Asp-Glu-Gly-Lys-Arg-Gly-Asp-

Ala-Cys-Glu-Gly-Asp-Ser-Gly-Gly-Pro-Phe-Val. Its molecular weight is approximately 2312.44

g/mol .[2]

Q5: How should I store the lyophilized Chrysalin peptide?

Lyophilized Chrysalin should be stored at -20°C for long-term storage, where it can be stable

for up to three years.[3] Keep the vial tightly sealed and protected from moisture.

Q6: What is the stability of reconstituted Chrysalin solutions?

Once dissolved, it is recommended to use the solution as soon as possible. For short-term

storage, keep the solution at 4°C. For longer-term storage, it is advisable to aliquot the solution

into single-use volumes and store at -80°C to avoid repeated freeze-thaw cycles.[3]

Solubility and Reconstitution

Q7: What is the recommended solvent for reconstituting Chrysalin?

For most research applications, sterile, distilled water or a buffer such as Phosphate-Buffered

Saline (PBS) at pH 7.4 is a good starting point.[4] Given its acidic nature, dissolving in a slightly

basic buffer can enhance solubility. For clinical use, it has been dissolved in saline.[1]

Q8: Are there any solvents I should avoid?

Avoid using acidic buffers as they will likely decrease the solubility of this acidic peptide. While

organic solvents like DMSO can be used for very hydrophobic peptides, Chrysalin is generally

water-soluble, and the use of harsh organic solvents should be a last resort and tested for

compatibility with your specific assay.

Aggregation
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Q9: How can I prevent Chrysalin peptide aggregation?

Peptide aggregation can be influenced by factors like pH, temperature, and concentration.

pH: Maintain a pH well above the isoelectric point (~4.18).

Concentration: Work with concentrations known to be soluble. If you need a higher

concentration, perform a small-scale pilot test first.

Handling: Avoid vigorous shaking or vortexing for extended periods. Gentle mixing is

preferred.

Storage: Store reconstituted solutions properly, either refrigerated for short-term use or

frozen in aliquots for long-term storage.

Mechanism of Action

Q10: What is the mechanism of action of Chrysalin?

Chrysalin (TP508) is a 23-amino acid peptide that represents a region of human thrombin. It

binds to receptors on endothelial cells, stem cells, and inflammatory cells, activating a signaling

cascade that promotes tissue repair and regeneration.[1][5][6][7] This activation leads to

increased vascular function, stimulation of progenitor stem cell proliferation and mobilization,

and a reduction in inflammation.[1]

Data Presentation
Table 1: Chrysalin (TP508) Peptide Properties
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Property Value Reference

Amino Acid Sequence
AGYKPDEGKRGDACEGDSG

GPFV
[2]

Molecular Weight ~2312.44 g/mol [2]

Isoelectric Point (pI) ~4.18 Calculated

Formulation Lyophilized Powder [1]

Recommended Storage

(Lyophilized)
-20°C [3]

Recommended Storage

(Reconstituted)

4°C (short-term), -80°C (long-

term)
[3]

Table 2: Recommended Solvents for Chrysalin Reconstitution

Solvent Recommendation Rationale

Sterile Water
Good starting point for initial

dissolution.

Generally a good solvent for

many peptides.

Phosphate-Buffered Saline

(PBS), pH 7.4

Recommended for biological

applications.

pH is well above the pI,

promoting solubility.[4]

0.1 M Ammonium Bicarbonate
Use if solubility in water or

PBS is poor.

A mild basic buffer that can

improve solubility of acidic

peptides.

Saline
Used in clinical trial

formulations.

Demonstrates physiological

compatibility.[1]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Chrysalin Peptide

Allow the vial of lyophilized Chrysalin to come to room temperature.

Briefly centrifuge the vial to collect all the powder at the bottom.
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Add the desired volume of recommended solvent (e.g., sterile PBS, pH 7.4) to achieve the

target concentration.

Gently vortex or swirl the vial to dissolve the peptide.

If the peptide does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

Visually inspect the solution to ensure it is clear and free of particulates before use.

Protocol 2: Troubleshooting Poor Solubility

If the peptide fails to dissolve in water or PBS, prepare a stock solution in a small volume of

0.1 M ammonium bicarbonate.

Once fully dissolved, slowly add this stock solution dropwise to your final experimental buffer

while gently stirring.

Monitor for any signs of precipitation. If precipitation occurs, you may have exceeded the

solubility limit in your final buffer. Consider preparing a more dilute final solution.
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Caption: Experimental workflow for reconstituting Chrysalin peptide.
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Peptide Properties

Solubility Principles
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Caption: Relationship between Chrysalin's properties and solubility.
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Signal Initiation
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Caption: Simplified signaling pathway of Chrysalin (TP508).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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